(4-Benzylpiperidin-4-yl)methanol hydrochloride

• IUPAC Name: (4-benzylpiperidin-4-yl)methanol;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c15-11-13(6-8-14-9-7-13)10-12-4-2-1-3-5-12;/h1-5,14-15H,6-11H2;1H
• InChI Key: CXJUVNDTLVRWMW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CC2=CC=CC=C2)CO.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol
• CAS RN: 1795189-20-6

Description

“(4-Benzylpiperidin-4-yl)methanol hydrochloride” is a salt analog of “(4-Benzylpiperidin-4-yl)methanol” (CAS# 546085-37-4), which can be used in the synthesis of sulfamides, sulfamates, and sulfonamides. It may also be useful in the preparation of substituted pyrazolo[1,5-a]pyridine compounds as ret kinase.

Molecular Structure Analysis

The molecular weight of “this compound” is 241.76. The InChI code is 1S/C13H19NO.ClH/c15-11-13 (6-8-14-9-7-13)10-12-4-2-1-3-5-12;/h1-5,14-15H,6-11H2;1H. The InChI key is CXJUVNDTLVRWMW-UHFFFAOYSA-N.

It is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Scalable Synthesis : A method for the scalable synthesis of 4-substituted benzylpiperidines, including compounds related to (4-Benzylpiperidin-4-yl)methanol hydrochloride, was developed. This process is significant for its environmental friendliness and efficiency (Ágai et al., 2004).
• Preparation of Chiral Ligands : Enantiopure compounds based on similar structural frameworks have been synthesized, serving as chiral ligands for catalytic reactions. This synthesis pathway is a model for preparing C(4) or C(3)-substituted 2-piperidinylmethanols (Alvarez-Ibarra et al., 2010).
• Hydrogenation Research : The hydrogenation process of compounds structurally similar to this compound was studied, focusing on solvent effects and reaction conditions. This research contributes to understanding the chemical transformation processes of these compounds (Jelčić et al., 2016).

Applications in Material Science and Catalysis

• Catalysis and Reaction Studies : Studies have shown that compounds structurally related to this compound are used in catalysis, particularly in hydrogenation reactions. The research explores optimal conditions for catalyst activity and reaction efficiency (Samardžić & Zrnčević, 2012).
• Crystallographic Analysis : Crystal structure analysis of compounds with similar frameworks provides insights into molecular interactions and structural conformations, aiding in material science research and development (Revathi et al., 2015).

Pharmaceutical and Biological Studies

• Synthesis of Central Nervous System Receptor Ligands : Novel syntheses of benzylpiperazinyl methanols, structurally related to this compound, have been developed. These compounds show potential interaction with central nervous system receptors, highlighting their significance in pharmaceutical research (Beduerftig et al., 2001).
• NMDA Receptor Antagonist Research : Research has been conducted on derivatives of similar compounds as potent NR2B subunit-selective antagonists of the NMDA receptor. This is crucial for developing treatments for neurological conditions (Borza et al., 2007).

Additional Applications

• Photoinduced Synthesis : Studies have explored photoinduced synthesis methods involving compounds related to this compound. These methods are important for developing novel synthetic routes in organic chemistry (Fan et al., 2017).
• Electrochemical Studies : Electrochemical oxidation research involving similar compounds has been conducted, providing insights into electro-organic synthesis processes (Nematollahi & Golabi, 1996).

Safety and Hazards

The safety information for “(4-Benzylpiperidin-4-yl)methanol hydrochloride” includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.